7-((2,4-dichlorobenzyl)thio)-3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine

• IUPAC Name: 7-[(2,4-dichlorophenyl)methylsulfanyl]-3-methyltriazolo[4,5-d]pyrimidine
• InChI: InChI=1S/C12H9Cl2N5S/c1-19-11-10(17-18-19)12(16-6-15-11)20-5-7-2-3-8(13)4-9(7)14/h2-4,6H,5H2,1H3
• InChI Key: DCTVRAAMFHQNOJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC=N2)SCC3=C(C=C(C=C3)Cl)Cl)N=N1
• Molecular Formula: C12H9Cl2N5S
• Molecular Weight: 326.2 g/mol
• CAS No.: 1058238-67-7

Description

7-((2,4-dichlorobenzyl)thio)-3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine is a useful research compound. Its molecular formula is C12H9Cl2N5S and its molecular weight is 326.2. The purity is usually 95%.
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Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a protein kinase that plays a crucial role in the regulation of the cell cycle, particularly the transition from the G1 phase to the S phase . Inhibition of CDK2 is an appealing target for cancer treatment as it selectively targets tumor cells .

Mode of Action

The compound interacts with CDK2, inhibiting its activity . This inhibition is achieved through the compound’s ability to fit into the CDK2 active site through essential hydrogen bonding with Leu83 . This interaction results in a significant alteration in cell cycle progression .

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle progression, specifically blocking the transition from the G1 phase to the S phase . This leads to a halt in cell proliferation, which is particularly beneficial in the context of cancer treatment where uncontrolled cell division is a key characteristic .

Pharmacokinetics

These properties help in structure requirement prediction for the observed antitumor activity .

Result of Action

The compound’s action results in significant cytotoxic activities against various cancer cell lines . Specifically, it has shown superior cytotoxic activities against MCF-7 and HCT-116 with IC50 range (45–97 nM) and (6–99 nM), respectively, and moderate activity against HepG-2 with IC50 range of (48–90 nM) compared to sorafenib . It also induces apoptosis within HCT cells .